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Compound of Interest

6-(Benzyloxy)-5-methoxy-1H-
Compound Name:
indole-2-carboxylic acid

Cat. No.: B043469

An In-Depth Technical Guide to 6-Benzyloxy-5-
methoxyindole-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Benzyloxy-5-methoxyindole-2-carboxylic acid, with the CAS Number 2495-92-3, is a
heterocyclic organic compound belonging to the indole family. Its structure, featuring a
benzyloxy and a methoxy group on the indole ring, makes it a valuable intermediate in organic
synthesis. This technical guide provides a comprehensive overview of its known physical and
chemical properties, along with insights into its synthesis and potential biological relevance.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 6-benzyloxy-5-methoxyindole-2-
carboxylic acid is presented below. These properties are crucial for its handling,
characterization, and application in research and development.
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Property Value Source(s)
Molecular Formula C17H15NOa [1]
Molecular Weight 297.31 g/mol [1]
Appearance Beli.g;e to light brown or tan (2]

soli

>210 °C (with decomposition)
Melting Point or 230-232 °C (with [2][3]

decomposition)

Soluble in DMSO, Methanol,
Solubility and Pyridine (forms a clear [2][3]
yellow solution at 50 mg/mL)

CAS Number 2495-92-3 [1112]

Note: Specific quantitative data for pKa, and detailed spectral data (*H NMR, 13C NMR, IR,
Mass Spectrometry) are not readily available in the public domain. The provided data for
related compounds can offer some guidance, but experimental determination for 6-benzyloxy-
5-methoxyindole-2-carboxylic acid is recommended for precise characterization.

Synthesis and Analysis
Synthesis

A detailed, step-by-step experimental protocol for the synthesis of 6-benzyloxy-5-
methoxyindole-2-carboxylic acid is not explicitly available in the reviewed literature. However,
its structure suggests a plausible synthetic pathway involving the protection of a
dihydroxyindole precursor, followed by functionalization to introduce the carboxylic acid group.
One cited method involves the debenzylation of 6-benzyloxy-5-methoxyindole-2-carboxylic acid
to produce 6-hydroxy-5-methoxyindole-2-carboxylic acid, indicating that the title compound can
serve as a protected precursor in multi-step syntheses.

A general retrosynthetic approach is visualized in the diagram below:
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A generalized retrosynthetic pathway for 6-benzyloxy-5-methoxyindole-2-carboxylic acid.

Analysis

A specific, validated HPLC method for the analysis of 6-benzyloxy-5-methoxyindole-2-
carboxylic acid has not been detailed in the available literature. However, based on methods
for similar indole-2-carboxylic acid derivatives, a reverse-phase HPLC method would be a
suitable starting point for analytical method development.

A general workflow for the HPLC analysis of an indole-2-carboxylic acid derivative is outlined

below:
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A typical experimental workflow for the HPLC analysis of indole-2-carboxylic acid derivatives.

Biological Activity and Signaling Pathways

Specific studies detailing the biological activity or the involvement of 6-benzyloxy-5-
methoxyindole-2-carboxylic acid in signaling pathways are currently lacking in the scientific
literature. However, the broader class of indole-2-carboxylic acid derivatives has been
investigated for various biological activities. For instance, certain derivatives have been
explored as HIV-1 integrase inhibitors and as modulators of cannabinoid receptors.

The general structure of indole-2-carboxylic acid provides a scaffold that can be modified to
interact with various biological targets. The presence of the benzyloxy and methoxy groups on
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the 6- and 5-positions, respectively, will influence the molecule's polarity, steric hindrance, and
potential for hydrogen bonding, thereby affecting its pharmacokinetic and pharmacodynamic
properties. Further research is required to elucidate the specific biological functions of this
particular derivative.

Conclusion

6-Benzyloxy-5-methoxyindole-2-carboxylic acid is a chemical compound with established
physical properties and a clear role as a synthetic intermediate. While detailed experimental
data on its spectral characteristics, a definitive pKa value, and specific biological functions are
not yet publicly available, this guide provides a foundational understanding for researchers. The
information presented herein, compiled from available sources, serves as a starting point for
further investigation and application of this compound in the fields of medicinal chemistry and
drug development. It is recommended that researchers perform their own detailed
characterization to fully understand the properties of this molecule for their specific
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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